Cas no 889943-16-2 (1H-Indole-3-carboxylicacid, 5,6-dimethoxy-)
889943-16-2 structure
Product Name:1H-Indole-3-carboxylicacid, 5,6-dimethoxy-
CAS No:889943-16-2
MF:C11H11NO4
MW:221.209343194962
CID:714326
PubChem ID:34177113
Update Time:2025-04-19
1H-Indole-3-carboxylicacid, 5,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylicacid, 5,6-dimethoxy-
- 5,6-dimethoxy-1H-indole-3-carboxylic acid
- 889943-16-2
- DTXSID10653001
- A819864
- SCHEMBL17417585
-
- Inchi: 1S/C11H11NO4/c1-15-9-3-6-7(11(13)14)5-12-8(6)4-10(9)16-2/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: BJHHMRTYEZAINS-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2=C(C=1)C(C(=O)O)=CN2)OC
Computed Properties
- Exact Mass: 221.06880783g/mol
- Monoisotopic Mass: 221.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.5
- Topological Polar Surface Area: 71.6Ų
1H-Indole-3-carboxylicacid, 5,6-dimethoxy- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
889943-16-2 (1H-Indole-3-carboxylicacid, 5,6-dimethoxy-) Related Products
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